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Compound of Interest

Compound Name: Hexadecane, 5-butyl-

Cat. No.: B13788955 Get Quote

This guide provides crucial safety protocols and logistical plans for handling Hexadecane. The

information presented here is based on data for n-Hexadecane, as specific safety data for

"Hexadecane, 5-butyl-" is not readily available. The procedures outlined are considered best

practice for handling long-chain alkanes.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to ensure laboratory safety. The following table

summarizes the recommended PPE for handling Hexadecane.
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PPE Category Recommended Equipment Specifications

Eye Protection Safety goggles or glasses

Recommended during refilling

or when splashes are possible.

[1]

Hand Protection Nitrile or Butyl rubber gloves

For normal use, nitrile rubber

(11-13 mil) is sufficient. For

direct or prolonged contact,

butyl rubber gloves (12-15 mil)

with a breakthrough time of

over 4 hours are

recommended.[1][2]

Skin and Body Protection Lab coat
Standard laboratory coat to

prevent skin contact.[3]

Respiratory Protection Not generally required

Use in a well-ventilated area.

[1][4] A respirator may be

necessary if mists or aerosols

are generated.[3]

Hazard Identification and First Aid
Hexadecane is classified as an aspiration hazard and may be fatal if swallowed and enters the

airways.[5][6] It can also cause skin irritation.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.agilent.com/cs/library/msds/WRK-100I_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/WRK-100I_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecane
https://www.nwsci.com/content/customer/docs/skudocs/SPT/SDS_SPT_H3110.PDF
https://www.agilent.com/cs/library/msds/WRK-100I_NAEnglish.pdf
https://www.carlroth.com/medias/SDB-22ET-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3ODJ8YXBwbGljYXRpb24vcGRmfGFHRmhMMmc0TUM4NU1UY3lOVEV6TXpJMU1EZzJMMU5FUWw4eU1rVlVYMEZWWDBWT0xuQmtaZ3w4MjgwOWQ5NTAyNDRhMTQ1MmE0YjhiZjgyMDUzNWYwNDc0ZWU0NzhhNTRjNTkxYmNiODg4ZWQ0NmIyMzViODZj
https://www.nwsci.com/content/customer/docs/skudocs/SPT/SDS_SPT_H3110.PDF
https://www.chempoint.com/products/download?grade=47158&type=sds
https://www.tcichemicals.com/BE/en/sds/H0066_EU_6N.pdf
https://www.agilent.com/cs/library/msds/WRK-100I_NAEnglish.pdf
https://www.tcichemicals.com/BE/en/sds/H0066_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Symptoms First Aid Measures

Ingestion Aspiration hazard.[5]

Do NOT induce vomiting.

Immediately call a poison

center or doctor.[5][7]

Skin Contact

Can cause skin irritation,

dryness, or cracking upon

repeated exposure.[1][4]

Remove contaminated

clothing. Wash skin thoroughly

with soap and water.[1]

Eye Contact May cause irritation.[8][9]

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.[1]

[4]

Inhalation

High concentrations of vapor

or mist may cause respiratory

tract irritation.[8][9]

Move the person to fresh air. If

breathing is difficult, seek

medical attention.[4]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the chemical's stability and prevent

accidents.

Handling:

Work in a well-ventilated area.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, and open flames.[9]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container.[4]
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Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.[10]

Recommended storage temperature is between 15–25 °C.[4]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use absorbent materials like sand, diatomaceous earth, or universal binders to

contain the spill.[4]

Collect: Collect the absorbed material into a suitable container for disposal.

Clean: Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.[5]

Do not dispose of with household garbage.[1]

Prevent the chemical from entering drains, surface water, or ground water.[4]

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₆H₃₄

Molecular Weight 226.44 g/mol [2]

Appearance Colorless liquid[2][9]

Boiling Point 287 °C (549 °F)

Melting Point 18 °C (64 °F)

Flash Point 135 °C (275 °F)[7]

Autoignition Temperature 202 °C (395.6 °F)[8][9]

Density 0.773 g/cm³ at 25 °C

Solubility in Water Insoluble[1][5]

Experimental Workflow Diagrams
The following diagrams illustrate the standard workflows for handling and disposing of

Hexadecane in a laboratory setting.
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Figure 1: Standard Handling Protocol for Hexadecane
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Figure 1: Standard Handling Protocol for Hexadecane
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Figure 2: Spill Response and Disposal Workflow
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Figure 2: Spill Response and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. Hexadecane | C16H34 | CID 11006 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. nwsci.com [nwsci.com]

4. carlroth.com [carlroth.com]

5. chempoint.com [chempoint.com]

6. tcichemicals.com [tcichemicals.com]

7. info.scottyscontracting.com [info.scottyscontracting.com]

8. archpdfs.lps.org [archpdfs.lps.org]

9. wiki.nanofab.ucsb.edu [wiki.nanofab.ucsb.edu]

10. Page loading... [guidechem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788955#personal-protective-equipment-for-
handling-hexadecane-5-butyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

